5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
Overview
Description
5-Bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (5-Bromo-3,3-DMTIHCl) is an organic compound derived from the alkaloid isoquinoline. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation, pain, and fever. 5-Bromo-3,3-DMTIHCl has been studied extensively for its potential therapeutic applications in numerous areas, including cancer, neurodegenerative diseases, and cardiovascular diseases.
Scientific Research Applications
5-Bromo-3,3-DMTIHCl has been studied extensively for its potential therapeutic applications in numerous areas. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride), which is involved in inflammation, pain, and fever. As a result, 5-Bromo-3,3-DMTIHCl has been studied as a potential treatment for a variety of inflammatory and autoimmune diseases, including rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis. In addition, 5-Bromo-3,3-DMTIHCl has been investigated for its potential anti-cancer effects. It has been found to inhibit the growth of several types of cancer cells, including those of the breast, prostate, and lung.
Mechanism of Action
The mechanism of action of 5-Bromo-3,3-DMTIHCl is not fully understood. However, it is believed to act by inhibiting the activity of the enzyme cyclooxygenase-2 (5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride). 5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is involved in the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. By inhibiting the activity of 5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, 5-Bromo-3,3-DMTIHCl is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
5-Bromo-3,3-DMTIHCl has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as to inhibit the growth of certain types of cancer cells. In addition, 5-Bromo-3,3-DMTIHCl has been found to reduce the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. It has also been shown to reduce the production of nitric oxide, which is involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
5-Bromo-3,3-DMTIHCl has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. In addition, it is a potent inhibitor of the enzyme 5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, making it an ideal tool for studying the effects of 5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride inhibition. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in organic solvents, and it is not suitable for use in cell-based assays.
Future Directions
There are many potential future directions for research on 5-Bromo-3,3-DMTIHCl. One area of interest is the development of new synthetic methods for the production of 5-Bromo-3,3-DMTIHCl. In addition, further research is needed to better understand the mechanism of action of 5-Bromo-3,3-DMTIHCl and its potential therapeutic applications. Finally, it would be useful to explore the potential of 5-Bromo-3,3-DMTIHCl as a tool for studying the effects of 5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride inhibition in different types of cells and tissues.
Synthesis Methods
5-Bromo-3,3-DMTIHCl can be synthesized by a variety of methods. The most common method involves the reaction of 3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline (DMTI) with bromine and hydrochloric acid. The reaction is typically carried out in an organic solvent, such as dichloromethane, and yields a white crystalline solid. Other synthesis methods include the reaction of DMTI with bromine and sodium hydroxide, and the reaction of DMTI with bromine and potassium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the reaction of 3,4-dimethoxyphenylacetonitrile with 2-bromoacetophenone followed by reduction with sodium borohydride and cyclization with hydrochloric acid.", "Starting Materials": [ "3,4-dimethoxyphenylacetonitrile", "2-bromoacetophenone", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dimethoxyphenylacetonitrile is reacted with 2-bromoacetophenone in the presence of a base such as potassium carbonate to form 5-bromo-3,4-dimethoxyphenyl-1-(2-bromoethyl)pyrrole.", "Step 2: The resulting product is then reduced with sodium borohydride to form 5-bromo-3,4-dimethoxyphenyl-1-(2-bromoethyl)pyrrolidine.", "Step 3: Cyclization of the pyrrolidine intermediate is achieved by treatment with hydrochloric acid to form 5-bromo-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride." ] } | |
CAS RN |
2742657-06-1 |
Molecular Formula |
C11H15BrClN |
Molecular Weight |
276.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
